Cas no 1251607-97-2 (N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide)

N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide structure

1251607-97-2 structure

Product Name:N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide

CAS No:1251607-97-2

MF:C₂₀H₁₇FN₆O₂

MW:392.386386632919

CID:5827816

PubChem ID:49666954

Update Time:2024-01-16

N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3-ethylphenyl)-3-[1-[(4-fluorophenyl)methyl]triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
- 1,2,4-Oxadiazole-5-carboxamide, N-(3-ethylphenyl)-3-[1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
- N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide
- AKOS021805602
- F3406-9335
- N-(3-ethylphenyl)-3-(1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole-5-carboxamide
- 1251607-97-2
- VU0625519-1
- N~5~-(3-ethylphenyl)-3-[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
- Inchi： 1S/C20H17FN6O2/c1-2-13-4-3-5-16(10-13)22-19(28)20-23-18(25-29-20)17-12-27(26-24-17)11-14-6-8-15(21)9-7-14/h3-10,12H,2,11H2,1H3,(H,22,28)
- InChI Key： PBDHMUYZXMZUIV-UHFFFAOYSA-N
- SMILES： O1C(C(NC2=CC=CC(CC)=C2)=O)=NC(C2=CN(CC3=CC=C(F)C=C3)N=N2)=N1

Computed Properties

Exact Mass: 392.13970197g/mol
Monoisotopic Mass: 392.13970197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 98.7Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
pka: 9.39±0.70(Predicted)

N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide Pricemore >>

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Life Chemicals	F3406-9335-2μmol	N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide	1251607-97-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-9335-5μmol	N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide	1251607-97-2	5μmol	$63.0	2023-09-10
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Life Chemicals	F3406-9335-1mg	N-(3-ethylphenyl)-3-{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole-5-carboxamide	1251607-97-2	1mg	$54.0	2023-09-10
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